Antihypertensive

Description

Antihypertensive refers to a class of medications or therapeutic strategies specifically designed to lower elevated blood pressure (hypertension). These agents work through various mechanisms, such as reducing cardiac output, decreasing peripheral vascular resistance, or modulating fluid and electrolyte balance, to mitigate the risks associated with chronic high blood pressure, including cardiovascular events, stroke, and kidney disease. Effective management often involves lifestyle modifications alongside pharmacotherapy.